Cas no 58359-53-8 (4-Phenylazobenzenesulfonyl chloride)

• Product Name: 4-Phenylazobenzenesulfonyl chloride
• CAS No: 58359-53-8
• MF: C₁₂H₉ClN₂O₂S
• MW: 280.730060338974
• MDL: MFCD00024883
• CID: 377695
• PubChem ID: 87562541
• Update Time: 2025-11-01

4-Phenylazobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonylchloride, 4-(2-phenyldiazenyl)-
• Azobenzene-4-sulfonyl Chloride
• 4-phenyldiazenylbenzenesulfonyl chloride
• 4-PHENYLAZOBENZENESULFONYL CHLORIDE
• Benzenesulfonyl chloride, 4-(phenylazo)-
• 4-Phenylazobenzenesulfonylchloride
• 4-(phenylazo)benzenesulfonyl chloride
• Benzenesulfonyl chloride, 4-(2-phenyldiazenyl)-
• benzenesulfonyl chloride, 4-[2-phenyldiazenyl]-
• 4-Azobenzenesulfonyl chloride
• 4-phenylazophenylsulfonyl chloride
• UEAZPVORQYDKHZ-CCEZHUSRSA-N
• 58359-53-8
• SCHEMBL48731
• (E)-4-(phenyldiazenyl)benzene-1-sulfonyl chloride
• LS-14045
• FT-0640523
• A1050
• DTXSID1069247
• MFCD00024883
• 102840-82-4
• CS-0312307
• AKOS016016563
• 4-(Phenyldiazenyl)benzene-1-sulfonyl chloride
• T71096
• DB-053196
• 4-[(E)-phenylazo]benzenesulfonyl chloride
• 4-[(1E)-2-phenyldiazen-1-yl]benzenesulfonyl chloride
• UEAZPVORQYDKHZ-UHFFFAOYSA-N
• 4-Phenylazobenzenesulfonyl chloride

• MDL： MFCD00024883
• Inchi： 1S/C12H9ClN2O2S/c13-18(16,17)12-8-6-11(7-9-12)15-14-10-4-2-1-3-5-10/h1-9H/b15-14+
• InChI Key： UEAZPVORQYDKHZ-CCEZHUSRSA-N
• SMILES： ClS(C1C=CC(=CC=1)/N=N/C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 280.00700
• Monoisotopic Mass: 280.0073264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.1
• Topological Polar Surface Area: 67.2

Experimental Properties

• Color/Form: Not determined
• Melting Point: 120.0 to 125.0 deg-C
• PSA: 67.24000
• LogP: 5.11030
• Sensitiveness: Sensitive to heat; Sensitive to humidity

4-Phenylazobenzenesulfonyl chloride Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：3261
• HazardClass：8
• PackingGroup：III
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azobenzenes
• Solvents and Organic Chemicals Organic Compounds Organic Halides
• Other Chemical Reagents

Additional information on 4-Phenylazobenzenesulfonyl chloride

4-Phenylazobenzenesulfonyl Chloride (CAS No 58359-53-8): A Comprehensive Overview

4-Phenylazobenzenesulfonyl chloride, also known as CAS No 58359-53-8, is a significant compound in the field of organic chemistry, particularly within the realm of aromatic azo compounds. This compound has garnered attention due to its unique structural properties and potential applications in various chemical industries. Recent advancements in synthetic methodologies and analytical techniques have further highlighted its importance in both academic research and industrial settings.

The molecular structure of 4-Phenylazobenzenesulfonyl chloride comprises a sulfonyl chloride group attached to an azo-linked benzene ring, with a phenyl group substitution at the para position. This configuration not only imparts stability to the molecule but also facilitates its reactivity in various chemical reactions. The sulfonyl chloride group is particularly reactive, making it a valuable precursor in the synthesis of sulfonamides and other related compounds.

Recent studies have explored the synthesis of 4-Phenylazobenzenesulfonyl chloride through optimized routes, emphasizing the importance of controlling reaction conditions to achieve high yields and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry to characterize this compound, ensuring its structural integrity and purity for subsequent applications.

In terms of applications, 4-Phenylazobenzenesulfonyl chloride has found utility in the pharmaceutical industry as an intermediate in drug synthesis. Its ability to form stable sulfonamides makes it a valuable building block for developing bioactive molecules. Additionally, this compound has been utilized in the synthesis of dyes and pigments, leveraging its azo functionality to impart vibrant colors to various materials.

The environmental impact of 4-Phenylazobenzenesulfonyl chloride has also been a topic of recent research. Studies have focused on its biodegradation pathways and toxicity profiles, aiming to develop sustainable practices for its handling and disposal. These efforts align with global initiatives to promote green chemistry and minimize environmental hazards associated with chemical manufacturing.

In conclusion, 4-Phenylazobenzenesulfonyl chloride (CAS No 58359-53-8) stands as a versatile compound with significant potential in multiple chemical domains. Its unique structure, reactivity, and applications continue to be explored through cutting-edge research, underscoring its importance in both academic and industrial contexts.